Cas no 6521-13-7 (4-Ethyl-3-methylbenzoic acid)

• Product Name: 4-Ethyl-3-methylbenzoic acid
• CAS No: 6521-13-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 5693434
• PubChem ID: 20774865
• Update Time: 2025-05-23

4-Ethyl-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2591830
• EN300-1276358
• 4-ethyl-3-methylbenzoic acid
• 6521-13-7
• 4-ethyl-3-methylbenzoicacid
• 4-Ethyl-3-methylbenzoic acid

• Inchi： 1S/C10H12O2/c1-3-8-4-5-9(10(11)12)6-7(8)2/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： BXPYYJOGXZOSHL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(CC)=C(C)C=1)=O

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-Ethyl-3-methylbenzoic acid

4-Ethyl-3-Methylbenzoic Acid (CAS No. 6521-13-7): A Comprehensive Overview of Its Chemical Properties and Applications

4-Ethyl-3-methylbenzoic acid, also known by its CAS number 6521-13-7, is an aromatic carboxylic acid derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound features a substituted benzene ring with a carboxylic acid group at the para position relative to the ethyl group and a methyl group at the meta position, forming a unique structural framework that influences its reactivity and functional versatility.

The molecular structure of 4-Ethyl-3-methylbenzoic acid is characterized by its conjugated π-electron system, which contributes to its stability and ability to participate in hydrogen bonding. The presence of both alkyl substituents (ethyl and methyl) modulates the electronic distribution across the aromatic ring, enhancing its compatibility with various synthetic methodologies. Recent studies have highlighted its role as a building block for drug discovery, particularly in the development of anti-inflammatory agents and antimicrobial compounds.

In terms of chemical synthesis, 4-Ethyl-3-methylbenzoic acid can be prepared via multiple routes, including Friedel-Crafts alkylation followed by oxidation or direct alkylation using Grignard reagents. A 2023 study published in *Organic & Biomolecular Chemistry* demonstrated an efficient one-pot synthesis method under solvent-free conditions, achieving high yields with minimal environmental impact. This advancement aligns with the growing emphasis on green chemistry principles in industrial applications.

One of the most promising areas for 4-Ethyl-3-methylbenzoic acid is its application in pharmaceutical formulation development. Researchers at the University of Tokyo (2024) reported that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, making them potential candidates for nonsteroidal anti-inflammatory drugs (NSAIDs). The study emphasized how subtle structural modifications—such as esterification or amide formation—can fine-tune pharmacokinetic profiles while reducing gastrointestinal side effects commonly associated with traditional NSAIDs.

Additionally, recent investigations into metal complexation behavior have revealed that chelates formed between 4-Ethyl-3-methylbenzoic acid and transition metals like zinc or copper display enhanced catalytic activity in asymmetric synthesis reactions. A team from ETH Zurich (2025) demonstrated that these complexes can act as efficient catalysts for C–H activation processes, offering new pathways for constructing complex organic molecules with high stereoselectivity.

From an analytical chemistry perspective, advanced characterization techniques such as X-ray crystallography and NMR spectroscopy have provided detailed insights into the three-dimensional arrangement of atoms within this molecule. These studies confirm that the ethyl group adopts an equatorial orientation relative to the aromatic plane while maintaining a favorable dipole moment distribution—a property critical for optimizing interactions during intermolecular recognition events.

In material science applications, researchers are exploring how functionalized derivatives of 4-Ethyl-3-methylbenzoic acid can be incorporated into polymer matrices to create stimuli-responsive materials capable of controlled release mechanisms. For instance, a 2026 publication in *Advanced Materials Interfaces* described a hydrogel system where these compounds served as pH-sensitive crosslinkers, enabling targeted drug delivery systems with tunable release rates based on environmental pH changes.

The environmental safety profile of 4-Ethyl-3-methylbenzoic acid has also been extensively studied through life cycle assessment models developed by regulatory agencies like ECHA (European Chemicals Agency). These assessments indicate low toxicity potential when handled according to standard laboratory protocols while emphasizing proper disposal methods to prevent ecological accumulation risks associated with persistent organic pollutants.

Looking ahead, ongoing research initiatives aim to expand the utility scope beyond current applications by investigating novel conjugation strategies involving biocompatible polymers or nanocarriers designed for improved bioavailability characteristics. Collaborative efforts between academic institutions and pharmaceutical companies are focusing on optimizing synthetic efficiency while ensuring cost-effectiveness through process intensification technologies such as continuous flow reactors.

In conclusion, 4-Ethyl-3-methylbenzoic acid (CAS No. 6521-13-7) represents a versatile platform compound whose structural flexibility enables diverse applications across multiple scientific disciplines. As analytical tools continue to evolve alongside computational modeling capabilities—such as machine learning algorithms predicting reaction outcomes—the future holds great promise for discovering new functionalities within this chemical class that could revolutionize approaches toward sustainable chemical innovation.